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Compound of Interest

Compound Name: KT5823

Cat. No.: B1673860

For researchers investigating the cGMP/PKG signaling pathway, selective inhibitors are
indispensable tools. KT5823 is a widely cited inhibitor of cGMP-dependent protein kinase
(PKG). This guide provides an objective comparison of KT5823 with other commercially
available PKG inhibitors, supported by experimental data and detailed protocols to assist in the
validation of its inhibitory effects.

Comparative Analysis of PKG Inhibitors

KT5823 is a cell-permeable and potent inhibitor of PKG.[1] However, its selectivity and efficacy,
particularly in intact cells, warrant careful consideration.[1][2][3] Below is a quantitative
comparison of KT5823 with other known PKG inhibitors.
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(Ki)
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PKG

ATP-

competitive

0.23 pM (234
nM)[4][5]

60 nM (in
cells), 234
nM (in vitro)

[1]

Weakly
inhibits PKC
(Ki = 4 uM)
and PKA (Ki
> 10 uM)[1]
[41[5]

Rp-8-pCPT-
cGMPS

PKG

cGMP

antagonist

Not specified

Not specified

A cGMP
analog that
competes
with cGMP
for binding to
PKGI6]

DT-2

PKG-la

Substrate

binding site

Not specified

8 nM (for
purified PKG
lo)[3]

~1300-fold
more
selective for
PKG over
PKA[2]

DT-3

PKG, PKA

Substrate

binding site

Not specified

Not specified

~20,000-fold
more
selective for
PKG over
PKA[2]

Signaling Pathway and Experimental Workflow

To effectively validate the inhibitory action of KT5823, understanding its place in the broader

signaling cascade and the experimental steps to measure its effect is crucial.
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Caption: The cGMP/PKG signaling pathway, highlighting the inhibitory action of KT5823.
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Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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